N-(2-Furoyl)leucine
Overview
Description
N-(2-Furoyl)leucine, also known as NFL or Frl-3, is a biomarker for food-borne heterocyclic amines (HCAs). It has a molecular formula of C11H15NO4 and a molecular weight of 225.24 .
Molecular Structure Analysis
The molecular structure of N-(2-Furoyl)leucine can be represented by the SMILES stringCC(C)CC(NC(=O)c1ccco1)C(O)=O . The InChI representation is 1S/C11H15NO4/c1-7(2)6-8(11(14)15)12-10(13)9-4-3-5-16-9/h3-5,7-8H,6H2,1-2H3,(H,12,13)(H,14,15) . Physical And Chemical Properties Analysis
N-(2-Furoyl)leucine is a solid substance . More detailed physical and chemical properties such as melting point, boiling point, and density were not found in the search results.Scientific Research Applications
Role in Animal Growth and Development
While the specific role of “N-(2-Furoyl)leucine” is not mentioned, leucine, a branched-chain amino acid, is essential in regulating animal growth and development . It’s possible that “N-(2-Furoyl)leucine” could have similar effects, but more research would be needed to confirm this.
Potential Therapeutic Agent
Leucine has been shown to promote muscle growth and metabolic health in animals and humans, making it a promising therapeutic agent . If “N-(2-Furoyl)leucine” shares similar properties, it could potentially be used in the treatment of various health conditions.
Role in Protein Synthesis
Leucine has the ability to stimulate protein synthesis by activating the mTORC1 signaling pathway . If “N-(2-Furoyl)leucine” functions similarly, it could play a crucial role in protein synthesis and muscle growth.
Potential Role in Metabolic Diseases
Leucine has been shown to benefit lipid metabolism and insulin sensitivity, making it a promising strategy for preventing and treating metabolic diseases, including type 2 diabetes and obesity . “N-(2-Furoyl)leucine” could potentially share these benefits.
Dietary Supplement
Leucine is sometimes used as a dietary supplement or to enhance food flavor . If “N-(2-Furoyl)leucine” has similar properties, it could be used in a similar manner.
Mechanism of Action
Target of Action
The primary target of N-(2-Furoyl)leucine is the Disintegrin and Metalloproteinase Domain-Containing Protein 28 (ADAM28) . This protein plays a role in the adhesive and proteolytic events that occur during lymphocyte emigration .
Mode of Action
The exact mode of action of N-(2-Furoyl)leucine It is suggested that it may function in the ectodomain shedding of lymphocyte surface target proteins, such as fasl and cd40l .
Biochemical Pathways
The biochemical pathways affected by N-(2-Furoyl)leucine It is known that this compound belongs to the class of organic compounds known as leucine and derivatives . These are compounds containing leucine or a derivative thereof resulting from the reaction of leucine at the amino group or the carboxy group . It is also associated with an increased risk of Diabetic Retinopathy (DR), suggesting a potential role in metabolic pathways related to this condition .
Result of Action
The molecular and cellular effects of N-(2-Furoyl)leucine Given its interaction with adam28, it may influence the adhesive and proteolytic events that occur during lymphocyte emigration .
properties
IUPAC Name |
2-(furan-2-carbonylamino)-4-methylpentanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO4/c1-7(2)6-8(11(14)15)12-10(13)9-4-3-5-16-9/h3-5,7-8H,6H2,1-2H3,(H,12,13)(H,14,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXBURZIESWDWIV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CC(C(=O)O)NC(=O)C1=CC=CO1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601309116 |
Source
|
| Record name | N-(2-Furanylcarbonyl)leucine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601309116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
225.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-Furoyl)leucine | |
CAS RN |
1361143-17-0 |
Source
|
| Record name | N-(2-Furanylcarbonyl)leucine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1361143-17-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | N-(2-Furanylcarbonyl)leucine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601309116 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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